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Compound of Interest

Compound Name: 2-Thiophenemethanethiol

Cat. No.: B1346802

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Thiophenemethanethiol, also known as 2-thenyl mercaptan, is a sulfur-containing
heterocyclic compound with the molecular formula CsHeS2.[1] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis, and
spectroscopic data. It also explores the broader context of thiophene-containing compounds in
medicinal chemistry and drug development, highlighting their significance as "privileged
structures” in the design of novel therapeutic agents. While specific biological pathways for 2-
Thiophenemethanethiol are not extensively documented in publicly available literature, the
known reactivity of its thiol group and the biological activities of related thiophene derivatives
suggest its potential as a valuable building block in the synthesis of pharmacologically active
molecules.

Chemical Structure and Identification

2-Thiophenemethanethiol consists of a thiophene ring substituted at the 2-position with a
methylthiol group. The presence of the flexible methylene linker distinguishes it from its isomer,
2-thiophenethiol, where the thiol group is directly attached to the thiophene ring.

Chemical Structure:
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Synonyms: 2-(Mercaptomethyl)thiophene, 2-Thenyl mercaptan, 2-Thenylthiol, Thiophen-2-
ylmethanethiol.[2]

CAS Registry Number: 6258-63-5[1]
Molecular Formula: CsHeS2[1]
Molecular Weight: 130.23 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Thiophenemethanethiol is presented
in the table below.

Property Value Reference

Colorless to pale yellow clear

Appearance quid [3]
Boiling Point 166.0 °C at 760 mmHg [4]
Density 1.250 g/mL at 25 °C [3]
Refractive Index 1.618 - 1.632 at 20 °C [3]
logP (o/w) 2.42 (estimated) [3]
Flash Point 177.00 °F (80.56 °C) [4]

0.463 mmHg at 25 °C
Vapor Pressure _ [5]
(estimated)

Synthesis of 2-Thiophenemethanethiol

While a variety of methods exist for the synthesis of thiols and thiophene derivatives, a
common route to 2-Thiophenemethanethiol involves the reaction of a 2-thenyl halide with a
sulfur nucleophile. A detailed experimental protocol based on the reaction of 2-thenyl chloride
with thiourea is provided below. This method proceeds via the formation of an isothiouronium
salt intermediate, which is subsequently hydrolyzed to yield the desired thiol.
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Experimental Protocol: Synthesis via 2-Thenyl Chloride
and Thiourea

Materials:

2-Thenyl chloride

e Thiourea

o Ethanol

¢ Sodium hydroxide (NaOH)

o Hydrochloric acid (HCI)

 Diethyl ether

e Anhydrous magnesium sulfate (MgSQa)
Procedure:

o Formation of the Isothiouronium Salt: In a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve 2-thenyl chloride (1 equivalent) and thiourea (1.1
equivalents) in ethanol. Heat the mixture to reflux and maintain for 2-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

» Hydrolysis: After cooling the reaction mixture to room temperature, add a solution of sodium
hydroxide (2.5 equivalents) in water. Heat the mixture to reflux for an additional 2-3 hours to
effect hydrolysis of the isothiouronium salt.

o Work-up: Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of
approximately 2-3. Transfer the mixture to a separatory funnel and extract with diethyl ether
(3 x50 mL).

 Purification: Combine the organic extracts and wash with brine (2 x 30 mL). Dry the organic
layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to
obtain the crude 2-Thiophenemethanethiol.
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« Final Purification: The crude product can be further purified by vacuum distillation to yield the
pure thiol.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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